(3-Pyrazol-1-ylmethyl-phenyl)-acetic acid

• IUPAC Name: 2-[3-(pyrazol-1-ylmethyl)phenyl]acetic acid
• InChI: InChI=1S/C12H12N2O2/c15-12(16)8-10-3-1-4-11(7-10)9-14-6-2-5-13-14/h1-7H,8-9H2,(H,15,16)
• InChI Key: XJDNRHVCIRTTDM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)CN2C=CC=N2)CC(=O)O
• Molecular Formula: C12H12N2O2
• Molecular Weight: 216.24 g/mol
• CAS No.: 1439990-21-2

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. Pyrazole is another example of a hetero aromatic scaffold, exhibiting a wide range of biological properties.

Synthesis Analysis

A new series of compounds were efficiently synthesized starting from 4-amino-5-hydrazinyl-4 H -1,2,4-triazole-3-thiol 1, acetyl acetone 2, various aromatic and heterocyclic aldehydes 3 and phenacyl bromides 4.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

The synthesis of a new series of derivatives was carried out in excellent yields via a one-pot, four-component method using readily available starting materials.

Physical and Chemical Properties Analysis

Imidazole is an amphoteric in nature i.e. it shows both acidic and basic properties. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Mechanism of Action

Target of Action

Similar compounds have been found to inhibit tubulin polymerization , suggesting that this compound may also target tubulin or related proteins.

Mode of Action

It is suggested that the compound may interact with its targets, possibly tubulin or related proteins, leading to inhibition of their polymerization . This could result in disruption of microtubule dynamics, affecting various cellular processes.

Biochemical Pathways

These include cell division, intracellular transport, and maintenance of cell shape .

Result of Action

If the compound inhibits tubulin polymerization, it could potentially disrupt cell division and other microtubule-dependent processes, leading to cell death .

Future Directions

The development of new drugs that overcome the AMR problems is necessary. In the past, those drugs which contain heterocyclic nuclei give high chemotherapeutic values and act as a remedy for the development of novel drugs.